2,2,2-Trifluoroethyl benzoate

• IUPAC Name: 2,2,2-trifluoroethyl benzoate
• InChI: InChI=1S/C9H7F3O2/c10-9(11,12)6-14-8(13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: GMYUKHZXDVBIQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC(F)(F)F
• Molecular Formula: C9H7F3O2
• DSSTOX Substance ID: DTXSID20488285
• Molecular Weight: 204.15 g/mol
• CAS RN: 1579-72-2

Description

2,2,2-Trifluoroethyl benzoate is a useful research compound. Its molecular formula is C9H7F3O2 and its molecular weight is 204.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Fluorinated Compounds in Organic Chemistry and Pharmaceuticals : The synthesis of fluoroalkoxy benzenes, such as 2,2,2-Trifluoroethyl benzoate, is of great interest due to their applications in polymers, blood substitutes, pharmaceuticals, and pesticides. One synthetic route involves reacting electrophilic haloalkyl fluoride with a nucleophilic phenol derivative. This process was exemplified in the preparation of ortho-2,2,2-trifluoroethoxy methyl benzoate, showcasing the compound's relevance in diverse chemical applications (Gupton, Idoux, Colon, & Rampi, 1982).

• Versatile Trifluoromethoxylation Reagent : Trifluoromethyl benzoate has been developed as a versatile trifluoromethoxylation reagent, useful for a variety of chemical reactions including trifluoromethoxylation-halogenation of arynes, nucleophilic substitution of alkyl (pseudo)halides, and asymmetric difunctionalization of alkenes. This highlights the compound's utility in synthesizing complex chemical structures, essential in pharmaceutical and agrochemical industries (Zhou, Ni, Zeng, & Hu, 2018).

• Photocatalytic Applications in Organic Synthesis : The compound has been used in photocatalytic metal-organic frameworks for the selective trifluoroethylation of styrenes. This process is significant in enhancing the selectivity of desired hydroxytrifluoroethyl compounds, highlighting its potential in fine-tuning chemical reactions for specific outcomes (Yu & Cohen, 2016).

• Role in Liquid Crystalline Polysiloxanes : Fluorinated monomers containing 2,2,2-Trifluoroethyl benzoate have been synthesized for use in liquid crystalline polysiloxanes. These compounds exhibited high smectogen properties, indicating their potential in advanced materials science applications (Bracon, Guittard, Givenchy, & Géribaldi, 2000).

• Biological Activity Modification : The introduction of a fluorinated moiety, like 2,2,2-Trifluoroethyl benzoate, into organic molecules can significantly alter their biological activities. This strategy is widely utilized in drug design due to the lipophilic electron-withdrawing nature of the trifluoromethyl group, highlighting its importance in medicinal chemistry (Zhao & Hu, 2012).